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Compound of Interest

Compound Name: Imidazo[1,2-a]pyrimidin-2-amine
CAS No.: 301331-27-1
Cat. No.: B3382045
Get Quote
. J

Executive Summary & Chemical Profile

This guide provides an operational framework for the handling and disposal of Imidazo[1,2-
a]pyrimidin-2-amine (CAS: 5467-57-2). Unlike generic safety data sheets (SDS), this
document focuses on the logistical and mechanistic aspects of disposal, ensuring researchers
prevent incompatible waste stream reactions and ensure regulatory compliance.

Chemical Identity Table
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Parameter Detail

Chemical Name Imidazo[1,2-a]pyrimidin-2-amine

CAS Number 5467-57-2

Molecular Formula CeHsNa

Molecular Weight 134.14 g/mol

Physical State Solid (Crystalline powder)
Acidity/Basicity Basic (Primary amine + Imidazole ring N)

Skin/Eye Irritant (H315, H319), STOT-SE

Primary Hazards
(H335)

Hazard Analysis & Disposal Logic (The "Why")

To dispose of this chemical safely, one must understand its reactivity profile. The "Instruction-
Follower" simply puts it in a bin; the "Scientist" understands the molecular risks.

The Nitrogen-Rich Scaffold Risk

The imidazo[1,2-a]pyrimidine core contains four nitrogen atoms. Upon thermal decomposition
(incineration), this structure releases significant quantities of nitrogen oxides (NOX).

e Operational Implication: You cannot dispose of this in low-temperature, open-pit, or standard
medical waste incinerators. It requires High-Temperature Incineration (HTI) equipped with
alkaline scrubbers to neutralize the acidic NOx gases generated.

The Nucleophilic Amine Risk

The C2-amine group is nucleophilic.

o Incompatibility: Never dispose of this compound in the same waste container as acylating
agents (e.g., acetyl chloride, acetic anhydride) or strong oxidizers.

o Causality: Mixing this amine with an acyl chloride in a closed waste drum will result in an
exothermic amide coupling reaction. This heat generation can pressurize the drum, leading
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to a "thermal runaway" or rupture.

Pre-Disposal Segregation Protocol

Effective disposal starts at the bench, not the loading dock. Follow this segregation logic to
prevent cross-reactivity.

Step 1: Characterize the Waste State

Is the material a pure solid, or dissolved in a solvent?
e Scenario A: Pure Solid (Expired/Excess Stock)

o Action: Retain in original container if possible. If not, transfer to a wide-mouth High-Density
Polyethylene (HDPE) jar.

o Labeling: "Hazardous Waste - Solid - Toxic/Irritant.”
e Scenario B: Solution (Reaction Mixture/Mother Liquor)
o Action: Determine the solvent.
» Halogenated (DCM, Chloroform): Segregate into "Halogenated Organic Waste."

» Non-Halogenated (DMSO, Methanol, Ethyl Acetate): Segregate into "Non-Halogenated
Organic Waste."

o Critical Check: Ensure the solution pH is > 7. If acidic, neutralize slowly before bottling to
prevent heat buildup in the waste stream.

Step 2: Container Selection

o Preferred: HDPE or Glass (Amber).

e Avoid: Metal containers (aluminum/steel) if the waste solution is acidic, though the amine
itself is basic and compatible with steel.

Disposal Workflow (Decision Tree)
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The following diagram outlines the decision process for disposing of Imidazo[1,2-a]pyrimidin-
2-amine based on its physical state and mixture components.

Waste Generation:
Imidazo[1,2-a]pyrimidin-2-amine

Determine Physical State

Dry Powder

Solid Waste Liquid/Solution Waste

CRITICAL: Check for
Acyl Chlorides/Oxidizers

Container: HDPE Wide Mouth

. Reactive Agents Present
Label: Solid Hazardous Waste

Quench Reactive Species
(if present)

e

Check Solvent Type

Halogenated Solvent Non-Halogenated Solvent
(DCM, CHCI3) (DMSO, MeOH)

Ship to High-Temp Incinerator
(w/ NOx Scrubbers)
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of Imidazo[1,2-a]pyrimidin-2-

amine waste streams.

Emergency Procedures: Spill Management

In the event of a benchtop spill, immediate containment is necessary to prevent aerosolization

of the amine powder.

PPE Requirements

Protection Type Specification

N95 (minimum) or P100 respirator if powder is

Respiratory

fine/dusty.

Nitrile gloves (Double gloving recommended: 4

Hands

mil minimum).

Chemical splash goggles (Standard safety

Eyes

glasses are insufficient for powders).

Cleanup Protocol

Isolate: Evacuate the immediate area (3-meter radius).

Dampen: Do not dry sweep.[1] Gently cover the spill with paper towels dampened with
ethanol or water. This prevents dust formation.[2]

Collect: Scoop the damp material into a sealable plastic bag or jar.

Surface Decontamination: Wipe the surface with a mild acid solution (e.g., 1% acetic acid) to
neutralize trace amine residues, followed by a water rinse.

Disposal: Label the cleanup debris as "Hazardous Waste (Contaminated Debris)" and
process via the Solid Path in Figure 1.

Regulatory & Compliance Context (US/EU)
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United States (EPA/RCRA)

o Waste Code: While Imidazo[1,2-a]pyrimidin-2-amine is not explicitly listed on the P-list or
U-list, it must be characterized by the generator.

o Determination: Due to its potential toxicity and irritant properties, it is classified as Non-listed
Hazardous Waste.

« Incineration: Must be disposed of at a permitted TSDF (Treatment, Storage, and Disposal
Facility) capable of handling organic nitrogen compounds.

European Union (ECHA/REACH)

o Classification: Classified as Skin Irrit. 2 and Eye Irrit. 2.

o« EWC Code: Typically falls under 07 05 13* (Solid wastes containing hazardous substances
from the manufacture, formulation, supply, and use of pharmaceuticals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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